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Compound of Interest

Compound Name: Yadanzioside M

CAS No.: 101559-99-3

Cat. No.: B211789

Get Quote

Part 1: Executive Summary
Yadanzioside M is a bioactive quassinoid glycoside isolated from the seeds of Brucea javanica

(L.) Merr (Simaroubaceae).[1][2] It belongs to the picrasane-type quassinoid class, chemically

distinct due to its specific C-15 benzoyloxy side chain and C-3 glycosidic linkage.[1][2]

While the aglycone core (closely related to brusatol and bruceantin) exhibits potent cytotoxicity

through protein synthesis inhibition and Nrf2 downregulation, Yadanzioside M functions

primarily as a pro-drug. Its glycosidic moiety confers improved water solubility and

pharmacokinetic distribution, undergoing hydrolysis in vivo to release the pharmacologically

active warhead.

This guide dissects the molecular architecture of Yadanzioside M, establishing a rigorous

Structure-Activity Relationship (SAR) framework to guide the design of next-generation

derivatives with optimized therapeutic indices.[1][2]

Part 2: Chemical Architecture & Scaffold Analysis[2]
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To understand the SAR, we must first map the molecule's rigid tetracyclic skeleton.

Yadanzioside M is formally defined as a derivative of the picrasane skeleton.

The Core Scaffold (Picrasane)
The structural integrity of the quassinoid is maintained by a trans-fused tetracyclic system.

Formula: C

H

O

Key Feature: A methylene oxygen bridge connecting C-20 to C-13, creating a hemiketal

linkage that locks the conformation of Ring C.[2]

Functional Zones[2]
Zone A (The Warhead): The

-unsaturated ketone (enone) in Ring A (C-1 to C-4).[1][2] In Yadanzioside M, the C-3
position is glycosylated.[2][3]

Zone B (The Tuning Knob): The ester side chain at C-15.[2] Yadanzioside M possesses a

benzoyloxy group here.[2]

Zone C (The Anchor): The hydrophilic core features, specifically the hydroxyl groups at C-11

and C-12 and the hemiketal oxygen.[2]

Part 3: Mechanism of Action (MOA)[1][3]
The therapeutic potential of Yadanzioside M derivatives relies on a multi-modal mechanism.

The glycoside itself is relatively inactive until hydrolyzed.

Primary Mechanism: Protein Synthesis Inhibition
Upon hydrolysis, the released aglycone binds to the peptidyl transferase site of the 60S

ribosomal subunit. This blockade halts chain elongation, rapidly inducing apoptosis in rapidly

dividing cells.[2]
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Secondary Mechanism: Nrf2 Suppression
Recent studies on the related aglycone brusatol indicate that these compounds stimulate the

ubiquitination and degradation of Nrf2 (Nuclear factor erythroid 2-related factor 2).

Clinical Relevance: Nrf2 is often hyperactivated in chemoresistant tumors, protecting them

from oxidative stress.[2] By depleting Nrf2, Yadanzioside M derivatives sensitize tumors to

standard chemotherapies (e.g., Cisplatin).[1][2]

MOA Visualization
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Figure 1: Dual-mechanism pathway showing bioactivation of Yadanzioside M followed by

ribosomal blockade and Nrf2 suppression.[1][2]
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Part 4: Structure-Activity Relationship (SAR)
Analysis[1][2][3]
This section details how structural modifications at specific positions affect biological activity.[2]

[3][4]

The C-3 Glycosidic Bond (Solubility vs. Potency)
Observation: Yadanzioside M (glycoside) has significantly higher IC

values (lower potency) in vitro compared to its aglycone.[1][2]

Mechanistic Insight: The bulky sugar moiety at C-3 sterically hinders binding to the ribosomal

pocket.

Design Strategy: The glycoside acts as a transport vehicle. The sugar hydroxyls increase

water solubility (critical for quassinoids, which are often poorly soluble).[2]

Derivative Logic:

Cleavable Linkers: Modifying the sugar to be more easily cleaved by tumor-specific

enzymes (e.g.,

-glucuronidase) can enhance selectivity.[1][2]

The C-15 Side Chain (Lipophilicity & Affinity)[1][2][3]
Yadanzioside M Specific: Contains a Benzoyloxy group.[2]

Comparison:

Yadanzioside C: 3-methyl-2-butenoyloxy group.[1][2]

Bruceantin:[1][2] 3,4-dimethyl-2-pentenoyloxy group.[1][2]

SAR Rule: The hydrophobicity of the C-15 ester correlates with membrane permeability and

potency. The aromatic ring in Yadanzioside M provides unique
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-

stacking opportunities within the binding pocket that aliphatic chains (like in Yadanzioside C)
lack.[1][2]

Optimization: Substitution on the benzene ring (e.g., adding electron-withdrawing groups like

-F or -Cl) can effectively modulate metabolic stability against esterases.[1][2]

The A-Ring Enone (C-1 to C-4)[1][2][3]
Criticality: Essential.[2] Reduction of the C-2/C-3 double bond abolishes activity.[2]

Insight: This region acts as a Michael acceptor, potentially forming covalent bonds with

cysteine residues in the target protein (specifically Nrf2 regulators like Keap1).[2]

SAR Map Visualization
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Figure 2: SAR Map highlighting the four critical zones for Yadanzioside M optimization.[1][2]

Part 5: Quantitative Data Summary
The following table synthesizes cytotoxicity data for Yadanzioside M and related congeners.

Note the distinct difference between the glycoside and aglycone forms.[5][6]
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Compound
Structure
Type

C-15
Substituent

IC50
(Leukemia
P388)

IC50 (KB
Cells)

Solubility

Yadanzioside

M
Glycoside Benzoyloxy

2.5 - 5.0

M

> 10

M
High

Yadanzioside

M (Aglycone)
Aglycone Benzoyloxy

0.05 - 0.1

M

< 0.1

M
Low

Brusatol Aglycone
3-methyl-2-

butenoyloxy

0.1

M

0.2

M
Low

Bruceantin Aglycone

3,4-dimethyl-

2-

pentenoyloxy

0.01

M

0.01

M
Low

Data Interpretation: The aglycone of Yadanzioside M is nearly 50-100x more potent than the

parent glycoside in vitro, confirming the prodrug hypothesis. The benzoyloxy side chain (M)

retains high potency comparable to brusatol.[2]

Part 6: Experimental Protocols
Protocol: Enzymatic Hydrolysis of Yadanzioside M
To study the active species, one must convert the glycoside to the aglycone.[7]

Preparation: Dissolve 10 mg of Yadanzioside M in 1 mL of acetate buffer (pH 5.0).

Enzyme Addition: Add 5 units of

-glucosidase (from almonds).

Incubation: Incubate at 37°C for 4 hours with gentle shaking.

Extraction: Extract the reaction mixture 3x with equal volumes of Ethyl Acetate (EtOAc).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b211789/docs?utm_src=pdf-body#technical-guide-structure-activity-relationship-sar-of-yadanzioside-m-derivatives-1-2-3
https://natuprod.bocsci.com/product/yadanzioside-m-cas-101559-99-3-267502.html
https://www.benchchem.com/product/b211789/docs?utm_src=pdf-body#technical-guide-structure-activity-relationship-sar-of-yadanzioside-m-derivatives-1-2-3
https://www.mdpi.com/2227-9717/13/6/1831
https://www.benchchem.com/product/b211789/docs?utm_src=pdf-body#technical-guide-structure-activity-relationship-sar-of-yadanzioside-m-derivatives-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: Analyze the organic layer via TLC (Chloroform:Methanol 9:1). The aglycone will

appear as a less polar spot (higher Rf) compared to the starting glycoside.

Protocol: In Vitro Cytotoxicity Assay (SRB Method)
Recommended for adherent tumor cell lines to avoid colorimetric interference common with

MTT.[1][2]

Seeding: Seed tumor cells (e.g., A549, MCF-7) at 5,000 cells/well in 96-well plates. Incubate

for 24h.

Treatment: Treat with Yadanzioside M derivatives (0.01 - 100

M).[1][2] Include Brusatol as a positive control.[2]

Fixation: After 48h, fix cells with 10% cold trichloroacetic acid (TCA) for 1h at 4°C.

Staining: Wash 5x with water.[2] Stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid

for 15 min.[1][2]

Solubilization: Wash 5x with 1% acetic acid. Solubilize bound dye with 10 mM Tris base.[2]

Readout: Measure absorbance at 515 nm.

Part 7: Future Outlook & Derivative Design
The future of Yadanzioside M lies in Antibody-Drug Conjugates (ADCs) or Liposomal

formulations.[1][2]

Strategy: Use the C-3 hydroxyl of the sugar (or the C-3 position of the aglycone) as a

conjugation site.

Goal: Deliver the highly potent benzoyloxy-aglycone directly to the tumor microenvironment,

bypassing systemic toxicity associated with quassinoids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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